Cas no 1805550-17-7 (3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid
• CAS No: 1805550-17-7
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4804290
• Update Time: 2025-08-01

3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid

• Inchi： 1S/C8H5F2IN2O4/c9-8(10)7-3(11)1-5(13(16)17)12-4(7)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： HSELXVYBFJZYKS-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(CC(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid

Introduction to 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid (CAS No. 1805550-17-7)

3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid, identified by the CAS number 1805550-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The presence of both difluoromethyl and iodo substituents, along with the nitro group, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid contribute to its reactivity and utility in various synthetic pathways. The difluoromethyl group is particularly notable for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in recent years, leading to several innovative approaches in medicinal chemistry. The iodo substituent, on the other hand, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

The nitro group in the molecule not only influences its electronic properties but also plays a crucial role in modulating its biological activity. In particular, nitroaromatic compounds have been well-documented for their pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these functional groups in 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid makes it a promising scaffold for developing novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like nitropyridines. These compounds are known for their ability to interact with biological targets in unique ways, often leading to high selectivity and efficacy. The study published in the Journal of Medicinal Chemistry (2022) demonstrated that nitropyridines derived from similar structural motifs exhibit significant activity against various disease pathways. This research underscores the potential of compounds like 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid as lead candidates for further optimization.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural motifs present in 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid are commonly found in herbicides and fungicides, where they contribute to the efficacy of these compounds by enhancing their binding to biological targets. A study published in the Pest Management Science journal (2021) explored the use of nitropyridines as intermediates in the synthesis of novel agrochemicals, highlighting their role in developing environmentally friendly alternatives to traditional pesticides.

The synthesis of 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The key steps typically include nitration of a pyridine precursor, followed by halogenation and functional group interconversion. Advanced techniques such as flow chemistry have been employed to improve scalability and efficiency in the synthesis process. These methodologies align with the growing trend towards sustainable chemical manufacturing, where minimizing waste and reducing environmental impact are paramount.

The biological evaluation of 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid has revealed several intriguing findings. Preclinical studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with enzymes involved in inflammatory pathways has been investigated, providing insights into its potential therapeutic applications. These findings are supported by computational modeling studies that predict favorable binding interactions between this compound and target proteins.

The development of new synthetic methodologies for nitropyridines has been a focal point in recent research endeavors. One notable approach involves transition metal-catalyzed reactions that enable selective functionalization at specific positions within the pyridine ring. Such methodologies have opened up new avenues for designing derivatives of 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions have been successfully applied to introduce additional substituents at the iodo or nitro positions, expanding the chemical space available for drug discovery.

The industrial relevance of this compound is further underscored by its incorporation into several ongoing drug development programs. Major pharmaceutical companies have included derivatives of nitropyridines in their pipelines due to their perceived potential for therapeutic success. Collaborative efforts between academic researchers and industry scientists have accelerated the translation of laboratory findings into clinical candidates, bringing novel treatments closer to market reality.

Looking ahead, the future prospects for 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-acetic acid appear promising, driven by continued advancements in synthetic chemistry and medicinal chemistry. Emerging technologies such as organometallic catalysis and biocatalysis are expected to play significant roles in optimizing its synthesis and expanding its applications. Furthermore, interdisciplinary approaches combining computational biology with experimental chemistry will likely uncover new therapeutic opportunities for this compound and its derivatives.